rac-(1R,2S)-2-(1H-1,2,3-triazol-1-yl)cyclopentan-1-amine dihydrochloride, cis
Overview
Description
Rac-(1R,2S)-2-(1H-1,2,3-triazol-1-yl)cyclopentan-1-amine dihydrochloride, cis is a useful research compound. Its molecular formula is C7H14Cl2N4 and its molecular weight is 225.1. The purity is usually 95.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-(1R,2S)-2-(1H-1,2,3-triazol-1-yl)cyclopentan-1-amine dihydrochloride, cis involves the use of a copper-catalyzed azide-alkyne cycloaddition (CuAAC) reaction to form the triazole ring. The cyclopentane ring is then introduced through a reductive amination reaction. The final step involves the formation of the dihydrochloride salt.", "Starting Materials": [ "1-bromo-2-cyclopenten-1-amine", "sodium azide", "copper sulfate", "sodium ascorbate", "1-ethynylcyclopentene", "hydrochloric acid", "ethanol" ], "Reaction": [ "Step 1: Synthesis of 1-(1-ethynylcyclopent-1-en-1-yl)azide", "React 1-ethynylcyclopentene with sodium azide in ethanol to form 1-(1-ethynylcyclopent-1-en-1-yl)azide.", "Step 2: CuAAC Reaction", "In the presence of copper sulfate and sodium ascorbate, 1-(1-ethynylcyclopent-1-en-1-yl)azide reacts with cyclopenten-1-amine to form rac-(1R,2S)-2-(1H-1,2,3-triazol-1-yl)cyclopentan-1-amine.", "Step 3: Reductive Amination", "The product from step 2 is then subjected to a reductive amination reaction using sodium cyanoborohydride and hydrochloric acid to introduce the cyclopentane ring.", "Step 4: Formation of Dihydrochloride Salt", "The final product is obtained by treating the amine with hydrochloric acid to form the dihydrochloride salt." ] } | |
CAS No. |
2759643-47-3 |
Molecular Formula |
C7H14Cl2N4 |
Molecular Weight |
225.1 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
